Cas no 2129-89-7 (Methyldiphenylphosphine oxide)

Methyldiphenylphosphine oxide is an organophosphorus compound characterized by its stable phosphine oxide functional group. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of ligands for transition metal catalysis. The compound's robust structure, derived from the phenyl and methyl substituents, enhances its thermal and chemical stability, making it suitable for high-temperature reactions. Its electron-withdrawing properties are advantageous in modifying the electronic environment of metal centers, improving catalytic efficiency. Additionally, Methyldiphenylphosphine oxide is often employed in the synthesis of flame retardants and specialty polymers due to its phosphorus content, which contributes to flame-resistant properties. The compound is typically handled under standard laboratory conditions, with compatibility in common organic solvents.

Methyldiphenylphosphine oxide structure

Product Name:Methyldiphenylphosphine oxide

CAS No:2129-89-7

MF:C₁₃H₁₃OP

MW:216.215484380722

MDL:MFCD00002081

CID:84131

PubChem ID:87568872

Update Time:2025-06-07

Methyldiphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

- Methyldiphenylphosphine oxide
- Diphenylmethylphosphine oxide
- Methyl(diphenyl)phosphine Oxide
- [methyl(phenyl)phosphoryl]benzene
- (methyl-phenylphosphoryl)benzene
- Diphenylmethylphosphine oxide Methyldiphenyloxophosphine
- EINECS 218-346-8
- methyl(diphenyl)phosphane oxide
- Phosphine oxide,diphenylmethyl
- Phosphine oxide,methyldiphenyl
- Methyldiphenyloxophosphine
- NSC 407134
- Methyl diphenyl phosphine oxide
- Phosphine oxide, methyldiphenyl-
- Phosphine oxide, diphenylmethyl-
- PEGCITODQASXKH-UHFFFAOYSA-N
- METHYLDIPHENYLPHOSPHINEOXIDE
- methyldiphenylphosphino-1-one
- Phosphine oxide,methyldiphenyl-
- CH3(C6H5)2PO
- C13H13OP
- EN300-7472815
- MFCD00002081
- NS00026832
- SR-01000026175-1
- InChI=1/C13H13OP/c1-15(14,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
- Z56766913
- 2129-89-7
- Methyldiphenylphosphine oxide, 98%
- J-013974
- (C6H5)2(CH3)P=O
- SY049475
- SCHEMBL115791
- AS-59781
- ?METHYLDIPHENYLPHOSPHINE OXIDE
- PEGCITODQASXKH-UHFFFAOYSA-
- FT-0625278
- CS-W014851
- DTXSID10175556
- AC9240
- A815254
- AKOS001012706
- NSC-407134
- NSC407134
- D2445
- 2-16-00-00378 (Beilstein Handbook Reference)
- SR-01000026175
- BRN 0957291
- [methyl(phenyl)phosphoroso]benzene
- DB-009769
- MDL： MFCD00002081
- Inchi： 1S/C13H13OP/c1-15(14,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
- InChI Key： PEGCITODQASXKH-UHFFFAOYSA-N
- SMILES： P(C)(C1C=CC=CC=1)(C1C=CC=CC=1)=O
- BRN： 0957291

Computed Properties

Exact Mass: 216.07000
Monoisotopic Mass: 216.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: White crystals
Density: 1.12
Melting Point: 111.0 to 115.0 deg-C
Boiling Point: 180°C/1mmHg(lit.)
Flash Point: 140°C
Refractive Index: 1.565
PSA: 26.88000
LogP: 2.63030
Sensitiveness: Moisture Sensitive
Solubility: Not determined

Methyldiphenylphosphine oxide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S37/39
RTECS：SZ0199480
Hazardous Material Identification：
Risk Phrases：R22
Safety Term：S22;S36/37

Methyldiphenylphosphine oxide Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Methyldiphenylphosphine oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D2445-10G	Methyl(diphenyl)phosphine Oxide	2129-89-7	>98.0%(GC)	10g	¥445.00	2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137520-100g	Methyldiphenylphosphine oxide	2129-89-7	≥98.0%(GC)	100g	¥1318.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137520-10g	Methyldiphenylphosphine oxide	2129-89-7	≥98.0%(GC)	10g	¥147.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137520-25g	Methyldiphenylphosphine oxide	2129-89-7	≥98.0%(GC)	25g	¥360.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137520-5g	Methyldiphenylphosphine oxide	2129-89-7	≥98.0%(GC)	5g	¥92.90	2023-09-02
Alichem	A019110538-25g	Methyldiphenylphosphine oxide	2129-89-7	95%	25g	$224.22	2023-09-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11484-5g	Methyldiphenylphosphine oxide, 98+%	2129-89-7	98+%	5g	￥599.00	2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11484-25g	Methyldiphenylphosphine oxide, 98+%	2129-89-7	98+%	25g	￥2033.00	2023-03-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024566-25g	Methyldiphenylphosphine oxide	2129-89-7	98%	25g	￥199	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024566-5g	Methyldiphenylphosphine oxide	2129-89-7	98%	5g	￥50	2024-05-25

Methyldiphenylphosphine oxide Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:2129-89-7)METHYLDIPHENYLPHOSPHINE OXIDE

Order Number:sfd8021

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

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Methyldiphenylphosphine oxide Related Literature

1. Microwave-mediated stereocontrolled annulations of diazo(aryl)methyl(diaryl)phosphine oxides with pyridinium 1,4-zwitterionic thiolates

Simin Sun,Yuliang Wei,Jiaxi Xu Chem. Commun. 2023 59 239
2. Microwave-assisted periselective annulation of triarylphosphenes with aldehydes and ketones

Yun Luo,Zhicheng Fu,Xingyang Fu,Changle Du,Jiaxi Xu Org. Biomol. Chem. 2020 18 9526
3. Enantioselective copper catalysed intramolecular C–H insertion reactions of α-diazo-β-keto sulfones, α-diazo-β-keto phosphine oxides and 2-diazo-1,3-diketones; the influence of the carbene substituent

Amy E. Shiely,Catherine N. Slattery,Alan Ford,Kevin S. Eccles,Simon E. Lawrence,Anita R. Maguire Org. Biomol. Chem. 2017 15 2609
4. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides

Yogesh N. Aher,Amit B. Pawar Org. Biomol. Chem. 2019 17 7536
5. Synthesis of 1,2-oxaphosphinane 2-oxides and 1,2-oxaphosphinine 2-oxides: δ-phosphonolactones and δ-phosphinolactones

Jiaxi Xu New J. Chem. 2023 47 5441

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

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